3-(4-chlorophenyl)-N-[(4-methoxyphenyl)methyl]-5-methyl-2,4-dioxo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 3-(4-chlorophenyl)-N-[(4-methoxyphenyl)methyl]-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C22H19ClN4O4/c1-26-12-17(20(28)24-11-13-3-9-16(31-2)10-4-13)18-19(26)21(29)27(22(30)25-18)15-7-5-14(23)6-8-15/h3-10,12H,11H2,1-2H3,(H,24,28)(H,25,30)
• InChI Key: YIUXFGGDJARFRM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)Cl)C(=O)NCC4=CC=C(C=C4)OC
• Molecular Formula: C22H19ClN4O4
• Molecular Weight: 438.9 g/mol
• CAS No.: 921574-12-1

Description

This compound belongs to the pyrrolo[3,2-d]pyrimidine class, a heterocyclic scaffold known for its diverse pharmacological applications, including kinase inhibition and microtubule modulation . Structurally, it features:

• A 3-(4-chlorophenyl) substituent at position 3, which may enhance hydrophobic interactions with biological targets.
• A 5-methyl group contributing to steric stabilization.
• An N-[(4-methoxyphenyl)methyl] carboxamide group at position 7, which likely improves solubility and target specificity.

Comparison with Similar Compounds

Table 1: Key Structural Differences

Compound Name (Reference)	Core Structure	Substituents	Notable Features
Target Compound	Pyrrolo[3,2-d]pyrimidine	3-(4-ClPh), 5-CH₃, 2,4-dioxo, N-[(4-MeOPh)CH₂] carboxamide	Dioxo groups enhance polarity; carboxamide improves solubility.
N-(4-MeOPh)-2-Me-5H-pyrrolo[3,2-d]pyrimidin-4-amine ()	Pyrrolo[3,2-d]pyrimidine	4-(4-MeOPh), 2-CH₃	Lacks dioxo groups; methyl and methoxyphenyl enhance lipophilicity.
4-Cl-5-(4-FPh)-7-(4-MeOPh)-7H-pyrrolo[2,3-d]pyrimidine ()	Pyrrolo[2,3-d]pyrimidine	4-Cl, 5-(4-FPh), 7-(4-MeOPh)	Chlorine and fluorine substituents increase electronegativity.
7-Cyclopentyl-N,N-dimethyl-2-((4-sulfamoylphenyl)amino) ()	Pyrrolo[2,3-d]pyrimidine	7-Cyclopentyl, N,N-dimethylcarboxamide	Bulky cyclopentyl group may restrict conformational flexibility.

Key Observations :

• The 4-methoxyphenylmethyl carboxamide group is unique compared to simpler amines or sulfonamides in analogs (e.g., ), which may influence pharmacokinetics.

Key Observations :

• The target compound’s synthesis likely parallels methods in and , involving deprotonation/alkylation or cross-coupling reactions.

Table 3: Activity Comparison of Analogs

Compound Name (Reference)	Biological Activity	Mechanism/EC₅₀
Target Compound	Hypothesized microtubule disruption.	Unknown; structurally similar to compounds.
N-(4-MeOPh)-2-Me-5H-pyrrolo[3,2-d]pyrimidin-4-amine ()	Microtubule depolymerization.	EC₅₀ ~50 nM (A-10 cells) .
Pyrrolo[3,2-d]pyrimidines with 4-MeOPh ()	Antiproliferative activity.	EC₅₀ <100 nM in cancer cell lines .
7-Cyclopentyl derivatives ()	Kinase inhibition.	IC₅₀ values in low micromolar range .

Key Observations :

• The 3-(4-chlorophenyl) group in the target compound may enhance cytotoxicity compared to unsubstituted analogs, as seen in ’s dichlorophenyl derivatives.